Cas no 886933-25-1 (N-(3-chloro-4-methylphenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide)

• Product Name: N-(3-chloro-4-methylphenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide
• CAS No: 886933-25-1
• MF: C₁₈H₁₇ClN₂O₃
• MW: 344.792183637619
• CID: 5478629
• Update Time: 2025-07-18

N-(3-chloro-4-methylphenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3-chloro-4-methylphenyl)-2-[(1,2,3,4-tetrahydro-1-oxo-5-isoquinolinyl)oxy]-
• N-(3-chloro-4-methylphenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide

• Inchi： 1S/C18H17ClN2O3/c1-11-5-6-12(9-15(11)19)21-17(22)10-24-16-4-2-3-14-13(16)7-8-20-18(14)23/h2-6,9H,7-8,10H2,1H3,(H,20,23)(H,21,22)
• InChI Key： GFONSZNNHLOJPK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(Cl)=C1)(=O)COC1=CC=CC2=C1CCNC2=O

Additional information on N-(3-chloro-4-methylphenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide

Comprehensive Overview of N-(3-chloro-4-methylphenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide (CAS No. 886933-25-1)

N-(3-chloro-4-methylphenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide, with the CAS number 886933-25-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of tetrahydroisoquinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the chloro-methylphenyl and tetrahydroisoquinoline moieties, make it a subject of interest for researchers exploring novel drug candidates.

In recent years, the demand for tetrahydroisoquinoline-based compounds has surged due to their potential in addressing unmet medical needs. The N-(3-chloro-4-methylphenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide is no exception, as it has been studied for its possible role in modulating specific biochemical pathways. Researchers are particularly intrigued by its oxyacetamide linkage, which may contribute to its stability and bioavailability, making it a promising candidate for further development.

The synthesis of CAS 886933-25-1 involves multi-step organic reactions, often starting with the preparation of the tetrahydroisoquinoline core followed by functionalization with the chloro-methylphenyl group. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the purity and structural integrity of the compound. These analytical methods ensure that the compound meets the stringent requirements for research and development purposes.

One of the most frequently asked questions about N-(3-chloro-4-methylphenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide is its potential applications in drug discovery. Given the growing interest in targeted therapies and precision medicine, this compound has been explored for its interactions with specific enzymes and receptors. Its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), are also critical areas of investigation to determine its suitability for clinical use.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of tetrahydroisoquinoline derivatives. By modifying the chloro-methylphenyl or oxyacetamide groups, researchers aim to enhance the compound's efficacy and reduce potential side effects. Such studies are essential for optimizing the compound's performance in preclinical and clinical trials.

From an industrial perspective, the scalable synthesis of CAS 886933-25-1 is a key consideration. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the demands of academic and pharmaceutical researchers. The availability of high-quality N-(3-chloro-4-methylphenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide is crucial for advancing studies in medicinal chemistry and related fields.

Environmental and safety aspects of handling N-(3-chloro-4-methylphenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide are also important. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended to ensure safe handling and storage.

In conclusion, N-(3-chloro-4-methylphenyl)-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxyacetamide (CAS 886933-25-1) represents a fascinating area of research with significant potential in drug development. Its unique structural features, combined with the growing body of scientific literature, underscore its importance in the field of medicinal chemistry. As research continues, this compound may pave the way for innovative therapeutic solutions addressing some of today's most challenging health issues.